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Executive Summary

In the pursuit of thermodynamic stability and high efficiency in Perovskite Solar Cells (PSCs),
defect passivation remains a critical challenge. Nicotinamide Hydroiodide (NHI) has emerged
as a bifunctional additive capable of simultaneously suppressing non-radiative recombination
and inhibiting ion migration.

This guide dissects the specific role of the amide group (-CONH:2) within the NHI molecule.
Unlike simple alkylammonium salts, the amide moiety provides a dual-action passivation
mechanism:

* Lewis Base Coordination: The carbonyl oxygen donates electron density to under-
coordinated Lead (Pb2*) defects.

+ Hydrogen Bonding: The amino protons stabilize lodide (I7) vacancies and suppress halide
migration.
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Chemical Architecture of Nicotinamide Hydroiodide
(NHI)

To understand the mechanism, we must first isolate the active sites of the molecule. NHI is the
hydroiodide salt of Nicotinamide (Vitamin B3).

e Pyridinium Ring (Cationic Core): Upon reaction with HI, the pyridine nitrogen is protonated (

), forming a pyridinium cation. This positive charge allows the molecule to occupy A-site
vacancies (e.g., replacing MA* or FA*) or reside at grain boundaries, repelling moisture due
to the hydrophobic aromatic ring.

» Amide Group (The Passivator): The amide group remains neutral and chemically active. It
possesses two distinct interaction vectors:[1][2]

o Carbonyl Oxygen (C=0): A hard Lewis base.
o Amino Group (-NHz): A hydrogen bond donor.

Mechanistic Action of the Amide Group

The efficacy of NHI relies on the "Synergistic Dual-Anchor" mechanism.

Lewis Acid-Base Coordination (Passivating Pb?*)

The primary deep-level traps in halide perovskites are under-coordinated Pb?* ions (iodide
vacancies) at grain boundaries.

e Mechanism: The lone pair electrons on the amide Carbonyl Oxygen coordinate with the
empty

orbitals of the surface Pb2+.

o Result: This fills the vacancy, eliminating the trap state that acts as a recombination center.

» Electronic Effect: This coordination increases the electron density around Pb, which can be
observed via XPS shifts (detailed in Section 4).
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Hydrogen Bonding Stabilization (Anchoring I7)

Halide migration is a major degradation pathway.

e Mechanism: The protons on the Amino Nitrogen (-NH2) form hydrogen bonds (N-H--1) with
the lattice iodides or interstitial iodides.

e Result: This "locks" the surface octahedra in place, increasing the activation energy required
for ion migration and suppressing the formation of metallic lead (Pb°).

Visualization of Interaction

The following diagram illustrates the molecular interaction at the perovskite grain boundary.
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Figure 1: Mechanistic pathway of NHI passivation. The amide group bridges Pb and | defects,
while the pyridinium core fills cationic vacancies.
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Experimental Validation

To validate this mechanism in your own research, rely on the following characterization

checklist.

Fourier Transform Infrared Spectroscopy (FTIR)

FTIR provides direct evidence of chemical bonding.

e Protocol: Spin-coat pure NHI films and NHI-Pblz adduct films on KBr pellets or Silicon

wafers.
o Expected Shifts:

o C=0 Stretch: The carbonyl peak (typically ~1680 cm~1) will shift to a lower wavenumber
(red shift, e.g., to ~1665 cm™?) in the presence of Pbl..

o Causality: The donation of electrons from Oxygen to Lead weakens the C=0 double bond

character, lowering its vibrational frequency.

X-ray Photoelectron Spectroscopy (XPS)

XPS confirms the change in electronic environment.
o Protocol: Measure high-resolution spectra of Pb 4f and | 3d core levels.
» Expected Shifts:
o Pb 4f: Binding energy typically shifts to a lower value (e.g., by 0.2-0.4 eV).

o Causality: The Lewis base (Amide Oxygen) donates electron density to Pb2*, increasing
shielding of the nucleus and reducing binding energy.

o N 1s: Binding energy shifts to higher values, indicating the loss of electron density from
the nitrogen/amide region as it participates in bonding.

Data Summary Table
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Characterizati Control Mechanistic
Feature . Target (w/ NHI) L
on (Perovskite) Implication
C=0---Pb
1680 — 1665 coordination
FTIR C=0 Stretch N/A
cm—t weakens C=0
bond.
N-H---1 hydrogen
3400 cm~1 (Pure . .
FTIR N-H Stretch NHI) 3350 cm™? bonding restricts
vibration.
Increased
electron density
XPS Pb 4f 7/2 138.5eV 138.2 eV
on Pb
(Passivation).
Reduction of
o non-radiative
TRPL Carrier Lifetime ~300 ns >1000 ns

recombination

centers.

Protocol: Synthesis and Application

Objective: Synthesize high-purity Nicotinamide Hydroiodide and apply it as a passivating

additive.

Synthesis of NHI Salt

Note: While NHI can be formed in-situ, pre-synthesis ensures stoichiometry.

» Dissolution: Dissolve 10 mmol of Nicotinamide (99.5%) in 20 mL of absolute ethanol.

 Acidification: Dropwise add 10 mmol of Hydroiodic Acid (HI, 57 wt% in water) under constant

magnetic stirring at 0°C (ice bath) to prevent oxidation.

o Crystallization: Stir for 2 hours. Evaporate the solvent using a rotary evaporator at 60°C until

a pale yellow/white precipitate forms.
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 Purification: Wash the precipitate three times with cold diethyl ether to remove unreacted
iodine or precursors.

» Drying: Dry in a vacuum oven at 60°C overnight. Store in a nitrogen-filled glovebox.[3]

Device Fabrication Workflow (Additive Method)
@ 20s Antisolvent Characterization
(PbI2 + FAI + NHI) (4000 rpm, 30s) (Chlorobenzene) (100°C, 10 min) (SEM, PL, IV)
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Figure 2: Integration of NHI into the perovskite fabrication workflow.
Critical Concentration:
e Add NHI to the perovskite precursor solution (e.g., 1.5M Pbl2/FAl in DMF:DMSO 4:1).

e Optimal Range: 5 mg/mL to 10 mg/mL. Excess NHI (>15 mg/mL) can disrupt the lattice and
form insulating 2D phases, reducing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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